The Discovery of 2-Carbomethoxy-3-tropinone: A Keystone in Alkaloid Synthesis
The Discovery of 2-Carbomethoxy-3-tropinone: A Keystone in Alkaloid Synthesis
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The history of 2-Carbomethoxy-3-tropinone (2-CMT) is intrinsically linked to the groundbreaking early 20th-century research into the structure and synthesis of tropane (B1204802) alkaloids, most notably cocaine. This technical guide provides a comprehensive overview of the discovery of this pivotal intermediate, detailing the key synthetic methodologies, experimental protocols, and quantitative data that marked this significant era in organic chemistry.
Historical Context: The Quest for Synthetic Cocaine
The elucidation of the structure of cocaine and its subsequent total synthesis was a major focus for chemists at the turn of the 20th century. At the forefront of this endeavor was Richard Willstätter, whose work laid the foundation for the synthesis of the tropane core. The journey to 2-CMT begins with the synthesis of its precursor, tropinone (B130398).
Two landmark syntheses of tropinone set the stage for the eventual discovery and preparation of 2-CMT:
-
Willstätter's arduous multi-step synthesis from cycloheptanone (B156872) (1901): This lengthy and low-yielding process, while a monumental achievement for its time, highlighted the significant challenges in constructing the bicyclic tropane skeleton.[1]
-
Robinson's elegant one-pot synthesis (1917): A biomimetic marvel, this reaction provided a much more efficient route to tropinone and is still considered a classic in total synthesis.[1][2]
The availability of tropinone paved the way for its conversion to 2-CMT, a key intermediate in Willstätter's first total synthesis of cocaine.[3]
Synthetic Methodologies and Experimental Protocols
This section details the key experimental procedures that led to the synthesis of tropinone and its subsequent conversion to 2-Carbomethoxy-3-tropinone.
The Precursor: Syntheses of Tropinone
Richard Willstätter's first synthesis of tropinone, a key precursor to 2-Carbomethoxy-3-tropinone, was a multi-step process starting from cycloheptanone. While groundbreaking, the overall yield was very low.[1][4]
Experimental Protocol:
The full 15-step synthesis is beyond the scope of this guide, but the key transformations involved:
-
Bromination of Cycloheptanone: Introduction of bromine atoms to the cycloheptanone ring.
-
Favorskii-type Ring Contraction: Formation of a bicyclic intermediate.
-
Ring Opening and Functional Group Manipulations: A series of reactions to introduce the nitrogen atom and form the tropane skeleton.
-
Oxidation: The final step to yield tropinone.
This laborious route underscored the need for a more efficient synthesis.
In 1917, Sir Robert Robinson developed a remarkably efficient one-pot synthesis of tropinone that mimicked the presumed biosynthetic pathway.[1][2] This reaction is a classic example of a tandem reaction and a biomimetic synthesis.
Experimental Protocol:
-
Reactants: Succinaldehyde, methylamine, and acetonedicarboxylic acid (or its calcium salt).[1][2]
-
Solvent: Typically water, with the reaction proceeding at or near physiological pH.
-
Procedure:
-
A solution of succindialdehyde is prepared.
-
Methylamine (often as the hydrochloride salt) is added to the solution.
-
Acetonedicarboxylic acid or its calcium salt is then introduced.
-
The mixture is allowed to react at room temperature for an extended period (e.g., three days).[5]
-
The reaction mixture is then acidified and heated to facilitate the decarboxylation of the intermediate tropinone-2,4-dicarboxylic acid to yield tropinone.
-
The tropinone is isolated, often via steam distillation or extraction.[6]
-
The Discovery: Synthesis of 2-Carbomethoxy-3-tropinone from Tropinone
The conversion of tropinone to 2-Carbomethoxy-3-tropinone was a critical step in Willstätter's synthesis of cocaine and marks the formal "discovery" of this important intermediate. The process involves the introduction of a carbomethoxy group at the C-2 position of the tropinone ring.
Experimental Protocol:
This protocol is based on the carboxylation of tropinone followed by esterification.
-
Formation of the Sodium Enolate of Tropinone:
-
Tropinone is dissolved in an anhydrous, inert solvent such as toluene.
-
Sodium metal is added to the solution, and the mixture is heated to form the sodium enolate of tropinone.[3]
-
-
Carboxylation:
-
A stream of dry carbon dioxide gas is passed through the reaction mixture.
-
The enolate acts as a nucleophile, attacking the CO₂ to form the sodium salt of 2-carboxytropinone.[3]
-
-
Acidification:
-
The reaction is quenched with a weak acid to neutralize any unreacted sodium.
-
The mixture is then acidified to protonate the carboxylate, yielding 2-carboxytropinone.[3]
-
-
Esterification to 2-Carbomethoxy-3-tropinone:
-
The resulting 2-carboxytropinone is then esterified. A common method involves reacting it with dimethyl carbonate in the presence of a strong base like sodium hydride.
-
Detailed Procedure: Under an argon atmosphere, dimethyl carbonate (2.2 equivalents) is dissolved in cyclohexane (B81311). Sodium hydride (2 equivalents) is slowly added, and the mixture is heated to 70°C. A solution of tropinone (1 equivalent) in cyclohexane is then slowly added, and the temperature is raised to reflux for approximately 30 minutes. A catalytic amount of methanol (B129727) is carefully added, and the mixture is refluxed for an additional 4 hours. After cooling, the reaction is quenched with an aqueous ammonium (B1175870) chloride solution and extracted. The organic phase is dried and concentrated to yield 2-Carbomethoxy-3-tropinone.
-
Quantitative Data Summary
The following table summarizes the reported yields for the key synthetic transformations in the historical discovery of 2-Carbomethoxy-3-tropinone.
| Transformation | Reactants | Reagents/Conditions | Reported Yield | Reference |
| Tropinone Synthesis | ||||
| Cycloheptanone → Tropinone | Cycloheptanone | Multi-step synthesis | 0.75% (overall) | [1][4] |
| Succinaldehyde + Methylamine + Acetonedicarboxylic acid → Tropinone | Succinaldehyde, Methylamine, Acetonedicarboxylic acid | One-pot, aqueous solution, pH ~5-7 | 17% (initial), >90% (improved) | [1][2] |
| 2-Carbomethoxy-3-tropinone Synthesis | ||||
| Tropinone → 2-Carboxytropinone | Tropinone, Carbon Dioxide | Sodium metal | 82% | [3] |
| Tropinone → 2-Carbomethoxy-3-tropinone | Tropinone, Dimethyl Carbonate | Sodium hydride, Cyclohexane, Reflux | 89% |
Characterization of 2-Carbomethoxy-3-tropinone
While detailed spectroscopic data from the early 20th century is not available, modern analytical techniques have been used to characterize 2-Carbomethoxy-3-tropinone.
| Spectroscopic Data | |
| ¹H NMR | Data not consistently available in the searched literature. |
| ¹³C NMR | Data not consistently available in the searched literature. |
| Mass Spectrometry (MS) | Molecular Ion (M+): m/z = 197 |
| Infrared (IR) | Data not consistently available in the searched literature. |
Visualizations
The following diagrams illustrate the key historical and chemical pathways described in this guide.
Caption: Historical development of 2-Carbomethoxy-3-tropinone synthesis.
Caption: Reaction mechanism of Robinson's one-pot tropinone synthesis.
Caption: Experimental workflow for the synthesis of 2-CMT from tropinone.
References
- 1. Tropinone - Wikipedia [en.wikipedia.org]
- 2. Chemical thermodynamics applied to the synthesis of tropinone – Oriental Journal of Chemistry [orientjchem.org]
- 3. benchchem.com [benchchem.com]
- 4. The synthesis of Tropinone_Chemicalbook [chemicalbook.com]
- 5. scribd.com [scribd.com]
- 6. chemistry.mdma.ch [chemistry.mdma.ch]
